ortho-Hydroxy Atorvastatin Calcium Salt

• CAS No.: 265989-46-6
• Product Name: ortho-Hydroxy Atorvastatin Calcium Salt
• Molecular Formula: C66H68CaF2N4O12
• Molecular Weight: 1187.36
• IUPAC Name: calcium;7-[2-(4-fluorophenyl)-4-[(2-hydroxyphenyl)carbamoyl]-3-phenyl-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• Standard InChI: InChI=1S/2C33H35FN2O6.Ca/c2*1-20(2)31-30(33(42)35-26-10-6-7-11-27(26)39)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-24(37)18-25(38)19-28(40)41;/h2*3-15,20,24-25,37-39H,16-19H2,1-2H3,(H,35,42)(H,40,41);/q;;+2/p-2
• SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4O.CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4O.[Ca+2]
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 214217-86-4 (free acid)
• Synonyms: 2-hydroxy Atorvastatin Calcium salt; Sodium (3R,5R)-7-(2-(4-fluorophenyl)-4-((2-hydroxyphenyl)carbamoyl)-5-isopropyl-3-phenyl-1Hp-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• PubChem Compound: 73208804
• Last Modified: Nov 11 2021